Cas no 159721-22-9 (methyl 2-(benzylamino)propanoate)

• Product Name: methyl 2-(benzylamino)propanoate
• CAS No: 159721-22-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD12783678
• CID: 139293
• PubChem ID: 426249
• Update Time: 2025-04-19

methyl 2-(benzylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• Alanine,N-(phenylmethyl)-, methyl ester
• methyl (2S)-2-(benzylamino)propanoate
• methyl 2-(benzylamino)propanoate
• methyl N-benzylalaninate
• N-BENZYLADENOSINE TRIPHOSPHATE TRIETHYLAMMONIUM
• SCHEMBL106076
• MFCD09263660
• AKOS010378822
• DTXSID10441384
• L-Alanine, N-(phenylmethyl)-, methyl ester
• 31022-10-3
• A15468
• (S)-Methyl2-(benzylamino)propanoate
• methyl N-benzyl-L-alaninate
• HIVDOHPKFIBYPZ-VIFPVBQESA-N
• 159721-22-9
• N-BENZYLALANINEMETHYLESTER
• Alanine, N-(phenylmethyl)-, methyl ester
• N-Benzylalanine methyl ester
• EN300-122948
• (S)-methyl 2-(benzylamino)propanoate

• MDL： MFCD12783678
• Inchi： 1S/C11H15NO2/c1-9(11(13)14-2)12-8-10-6-4-3-5-7-10/h3-7,9,12H,8H2,1-2H3/t9-/m0/s1
• InChI Key： HIVDOHPKFIBYPZ-VIFPVBQESA-N
• SMILES： O(C)C([C@H](C)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• LogP: 1.72860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives